Cas no 2229197-43-5 (1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229197-43-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6170477
• PubChem ID: 165777011
• Update Time: 2025-06-07

1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde
• EN300-1792424
• 2229197-43-5

• Inchi： 1S/C13H13NO/c1-14-8-5-10-11(3-2-4-12(10)14)13(9-15)6-7-13/h2-5,8-9H,6-7H2,1H3
• InChI Key： ZVCDRGVRSRNWNW-UHFFFAOYSA-N
• SMILES： O=CC1(C2=CC=CC3=C2C=CN3C)CC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde

1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde (CAS No. 2229197-43-5) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its cyclopropane ring fused to an indole moiety, exhibits a range of biological activities that make it a valuable candidate for further research and potential therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The presence of the methyl group at the 1-position of the indole ring and the cyclopropane carbaldehyde moiety imparts unique properties to this compound, making it an interesting target for synthetic chemists and pharmacologists alike.

Recent studies have highlighted the potential of 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The researchers found that the compound selectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation without causing significant side effects.

In another study, published in Organic Letters, scientists explored the synthetic routes to 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde. They developed an efficient and scalable synthesis method that involves a palladium-catalyzed coupling reaction followed by a ring-closing metathesis (RCM) step. This method not only simplifies the synthesis but also enhances the yield and purity of the final product. The ability to synthesize this compound efficiently is crucial for its potential use in drug development and clinical trials.

The cyclopropane ring in 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde is known to impart conformational rigidity to the molecule, which can influence its pharmacological properties. This rigidity can enhance the compound's binding affinity to specific protein targets, making it a promising lead for drug discovery. Additionally, the aldehyde functional group at the 1-position of the cyclopropane ring can serve as a reactive site for further chemical modifications, allowing for the creation of derivative compounds with enhanced biological activities.

From a pharmacological perspective, 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde has shown promise in modulating various signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can inhibit the activity of specific kinases involved in cancer cell proliferation. By targeting these kinases, 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde may have potential as an anticancer agent, particularly in treating solid tumors.

Moreover, preliminary studies have indicated that 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde possesses neuroprotective properties. In vitro experiments using neuronal cell lines showed that this compound can reduce oxidative stress and protect cells from apoptosis induced by neurotoxic agents. These findings suggest that 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde (CAS No. 2229197-43-5) is a multifaceted compound with a wide range of biological activities. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, 1-(1-methyl-1H-indol-4-yl)cyclopropane-1-carbaldehyde may emerge as a valuable tool in the fight against inflammatory diseases, cancer, and neurodegenerative disorders.